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Compound of Interest

Compound Name: 1-chloro-3-methylisoquinoline

Cat. No.: B1583944 Get Quote

An Application Guide to 1-Chloro-3-methylisoquinoline: A Versatile Building Block for Modern

Medicinal Chemistry

Introduction: The Strategic Value of the Isoquinoline
Scaffold
The isoquinoline core is a privileged heterocyclic motif, forming the structural backbone of

numerous natural products and synthetic pharmaceuticals. Its presence in molecules like the

kinase inhibitor bosutinib and the natural alkaloid papaverine underscores its importance in

drug design. Compounds based on the isoquinoline scaffold exhibit a vast spectrum of

biological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral

properties.

1-Chloro-3-methylisoquinoline emerges as a particularly strategic building block for

medicinal chemists. The chlorine atom at the C1 position serves as a versatile synthetic

handle, primed for a variety of cross-coupling and nucleophilic substitution reactions. This

reactivity is enhanced by the electron-withdrawing effect of the ring nitrogen, making the C1

position susceptible to transformation. The methyl group at the C3 position provides a stable,

lipophilic substituent that can influence molecular conformation and interaction with biological

targets. This guide provides an in-depth exploration of the synthesis, reactivity, and application

of 1-chloro-3-methylisoquinoline, complete with detailed protocols for its use in key synthetic

transformations.
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Synthesis of 1-Chloro-3-methylisoquinoline
The most common and efficient route to 1-chloro-3-methylisoquinoline involves the synthesis

of the corresponding 3-methylisoquinolin-1(2H)-one, followed by chlorination. This two-step

process provides a reliable pathway to the desired building block.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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